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molecular formula C8H8Br2O B1279928 1-Bromo-3-(bromomethyl)-5-methoxybenzene CAS No. 59297-29-9

1-Bromo-3-(bromomethyl)-5-methoxybenzene

Cat. No. B1279928
CAS RN: 59297-29-9
M. Wt: 279.96 g/mol
InChI Key: PGBXZQKIIWHFGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04659706

Procedure details

A mixture of 5-bromo-3-methoxytoluene (20 g, 0.1 m), N-bromosuccinimide (17.8 g, 0.1 m) and dibenzoyl peroxide in carbon tetrachloride (200 ml) is heated to reflux and irradiated with a sunlamp. The mixture is cooled, filtered and concentrated in vacuo to give 5-bromo-3-methoxybenzyl bromide.
Name
5-bromo-3-methoxytoluene
Quantity
20 g
Type
reactant
Reaction Step One
Name
N-bromosuccinimide
Quantity
17.8 g
Type
reactant
Reaction Step One
Name
dibenzoyl peroxide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
carbon tetrachloride
Quantity
200 mL
Type
solvent
Reaction Step One
Name
5-bromo-3-methoxybenzyl bromide

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:3]=[C:4]([O:9][CH3:10])[CH:5]=[C:6]([CH3:8])[CH:7]=1.[Br:11]N1C(=O)CCC1=O.C(OOC(=O)C1C=CC=CC=1)(=O)C1C=CC=CC=1>C(Cl)(Cl)(Cl)Cl>[Br:1][C:2]1[CH:3]=[C:4]([O:9][CH3:10])[CH:5]=[C:6]([CH:7]=1)[CH2:8][Br:11]

Inputs

Step One
Name
5-bromo-3-methoxytoluene
Quantity
20 g
Type
reactant
Smiles
BrC=1C=C(C=C(C1)C)OC
Name
N-bromosuccinimide
Quantity
17.8 g
Type
reactant
Smiles
BrN1C(CCC1=O)=O
Name
dibenzoyl peroxide
Quantity
0 (± 1) mol
Type
reactant
Smiles
C(C1=CC=CC=C1)(=O)OOC(C1=CC=CC=C1)=O
Name
carbon tetrachloride
Quantity
200 mL
Type
solvent
Smiles
C(Cl)(Cl)(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
is heated
TEMPERATURE
Type
TEMPERATURE
Details
to reflux
CUSTOM
Type
CUSTOM
Details
irradiated with a sunlamp
TEMPERATURE
Type
TEMPERATURE
Details
The mixture is cooled
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo

Outcomes

Product
Name
5-bromo-3-methoxybenzyl bromide
Type
product
Smiles
BrC=1C=C(C=C(CBr)C1)OC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.